Cas no 2193065-14-2 (2-Methoxypyridine-4-sulfinic acid)

• Product Name: 2-Methoxypyridine-4-sulfinic acid
• CAS No: 2193065-14-2
• MF: C₆H₇NO₃S
• MW: 173.189680337906
• CID: 6212556
• PubChem ID: 137951463
• Update Time: 2025-06-19

2-Methoxypyridine-4-sulfinic acid Chemical and Physical Properties

Names and Identifiers

• 2193065-14-2
• 2-Methoxypyridine-4-sulfinic acid
• EN300-751648

• Inchi： 1S/C6H7NO3S/c1-10-6-4-5(11(8)9)2-3-7-6/h2-4H,1H3,(H,8,9)
• InChI Key： UYKROHVJPFCROQ-UHFFFAOYSA-N
• SMILES： S(C1C=CN=C(C=1)OC)(=O)O

Computed Properties

• Exact Mass: 173.01466426g/mol
• Monoisotopic Mass: 173.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 78.6Ų

Additional information on 2-Methoxypyridine-4-sulfinic acid

Introduction to 2-Methoxypyridine-4-sulfinic Acid (CAS No: 2193065-14-2)

2-Methoxypyridine-4-sulfinic acid, identified by its Chemical Abstracts Service (CAS) number 2193065-14-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine sulfinic acid class, characterized by the presence of a sulfinyl group (-SO₂OH) attached to a pyridine ring, with a methoxy substituent at the 2-position. The unique structural features of this molecule make it a valuable intermediate in synthetic chemistry and a potential building block for various bioactive molecules.

The sulfinic acid moiety in 2-methoxypyridine-4-sulfinic acid imparts significant reactivity, enabling it to participate in a wide range of chemical transformations. These include nucleophilic substitution reactions, metal coordination, and as a precursor in the synthesis of more complex heterocyclic compounds. The methoxy group at the 2-position of the pyridine ring further influences the electronic properties of the molecule, making it an interesting candidate for medicinal chemistry applications.

In recent years, there has been growing interest in pyridine derivatives due to their diverse biological activities. Pyridine-based compounds are frequently encountered in drug discovery programs due to their ability to interact with biological targets such as enzymes and receptors. The introduction of functional groups like sulfinic acids enhances these interactions, potentially leading to improved pharmacological properties.

One of the most compelling aspects of 2-methoxypyridine-4-sulfinic acid is its utility as a chiral or stereoselective building block. The presence of both the sulfinic acid and methoxy groups allows for precise control over stereochemistry during synthesis, which is crucial for developing enantiomerically pure drugs that exhibit optimal biological activity while minimizing side effects.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 2-methoxypyridine-4-sulfinic acid. These methods often involve catalytic processes that minimize waste and improve yield, aligning with the growing emphasis on green chemistry principles. Such improvements have made this compound more accessible for industrial applications, particularly in pharmaceutical manufacturing.

The pharmaceutical industry has been exploring 2-methoxypyridine-4-sulfinic acid for its potential as an intermediate in the synthesis of novel therapeutic agents. For instance, researchers have investigated its role in developing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The sulfinic acid group can be readily modified to introduce additional functional handles, allowing for the creation of libraries of compounds with tailored biological activities.

Moreover, 2-methoxypyridine-4-sulfinic acid has shown promise in materials science applications. Its ability to form coordination complexes with transition metals makes it useful in catalysis and as a ligand in metal-organic frameworks (MOFs). These materials have applications ranging from gas storage and separation to catalytic conversion of small molecules.

The development of new analytical techniques has also enhanced our understanding of 2-methoxypyridine-4-sulfinic acid's properties. High-resolution NMR spectroscopy, mass spectrometry, and X-ray crystallography have provided detailed insights into its structure and reactivity. These tools are essential for characterizing intermediates and ensuring the purity of final products in pharmaceutical applications.

In conclusion, 2-methoxypyridine-4-sulfinic acid (CAS No: 2193065-14-2) is a versatile compound with significant potential across multiple domains of chemistry and biology. Its unique structural features, reactivity patterns, and synthetic utility make it an indispensable tool for researchers developing new drugs, materials, and chemical processes. As our understanding of its properties continues to evolve, so too will its applications in advancing scientific and industrial progress.